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Compound of Interest

Compound Name: 5-Bromo-6-methylpyridin-3-ol

Cat. No.: B176030

In-Depth Technical Guide: 5-Bromo-6-
methylpyridin-3-ol

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Bromo-6-methylpyridin-3-ol is a halogenated pyridine derivative. Compounds of this class
are of interest in medicinal chemistry and materials science due to the influence of the bromine
and methyl substituents on the electronic properties and biological activity of the pyridine ring.
This document provides a summary of the available physical, chemical, and safety data for 5-
Bromo-6-methylpyridin-3-ol. Due to the limited availability of public domain experimental
data, some of the presented information is based on predictions and data from commercial
suppliers.

Physicochemical Properties

A summary of the known and predicted physicochemical properties of 5-Bromo-6-
methylpyridin-3-ol is presented in Table 1.

Table 1: Physicochemical Data for 5-Bromo-6-methylpyridin-3-ol

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b176030?utm_src=pdf-interest
https://www.benchchem.com/product/b176030?utm_src=pdf-body
https://www.benchchem.com/product/b176030?utm_src=pdf-body
https://www.benchchem.com/product/b176030?utm_src=pdf-body
https://www.benchchem.com/product/b176030?utm_src=pdf-body
https://www.benchchem.com/product/b176030?utm_src=pdf-body
https://www.benchchem.com/product/b176030?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b176030?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source
IUPAC Name 5-bromo-6-methylpyridin-3-ol [1]
CAS Number 186593-45-3 [2]
Molecular Formula CeHeBrNO [2]
Molecular Weight 188.02 g/mol [1]
Physical Form Solid [2]

Boiling Point (Predicted)

328.2 + 37.0 °C at 760 mmHg

[2]

Melting Point Data not available

Solubility Data not available

pKa Data not available
PMNMAKBXPOIUNH-

InChl Key [2]
UHFFFAOYSA-N

SMILES CC1=C(Br)C=C(O)C=N1 [3]

Spectral Data

Detailed experimental spectral data for 5-Bromo-6-methylpyridin-3-ol is not readily available

in the public domain. Commercial suppliers may provide this data upon request.[4] Predicted

mass spectrometry data is available and suggests the following adducts.[3]

Table 2: Predicted Mass Spectrometry Data

Adduct mlz

[M+H]* 187.97057
[M+Na]* 209.95251
[M-H]~ 185.95601

Synthesis and Purification
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A detailed, peer-reviewed experimental protocol for the synthesis of 5-Bromo-6-
methylpyridin-3-ol could not be located in the public literature. The synthesis of related
brominated methylpyridines often involves the bromination of the corresponding methylpyridine
precursor, followed by functional group manipulations to introduce the hydroxyl group. A
potential generalized synthetic workflow is illustrated below.

General Synthetic and Purification Workflow

Starting Material
(e.g., 6-methylpyridin-3-ol)

Bromination

(e.g., NBS, Br2)

Crude Product

Purification

(e.g., Recrystallization, Chromatography)

Pure 5-Bromo-6-methylpyridin-3-ol

Characterization

(NMR, MS, IR, MP)

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis and purification of 5-Bromo-6-
methylpyridin-3-ol.

Biological Activity
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There is no specific information available in the public domain regarding the biological activity
or signaling pathways associated with 5-Bromo-6-methylpyridin-3-ol. However, substituted
pyridine derivatives are known to exhibit a wide range of biological activities. The logical
workflow for investigating the biological activity of a novel compound like 5-Bromo-6-
methylpyridin-3-ol is outlined below.

Biological Activity Screening Workflow

Compound Synthesis
and Purification

In Vitro Screening

(e.g., Enzyme Assays, Cell-based Assays)

Hit Identification

Lead Optimization

In Vivo Studies
(Animal Models)

Preclinical Development

Click to download full resolution via product page

Caption: A typical workflow for the evaluation of the biological activity of a new chemical entity.

Safety Information
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5-Bromo-6-methylpyridin-3-ol is classified as harmful and an irritant. The following hazard
and precautionary statements are associated with this compound.[2]

Table 3: GHS Hazard and Precautionary Statements

Category Code Statement

Hazard H302 Harmful if swallowed.
H315 Causes skin irritation.

H319 Causes serious eye irritation.

May cause respiratory

H335 T
irritation.
Avoid breathing
Precautionary P261 dust/fume/gas/mist/vapours/sp
ray.
Wear protective
P280 gloves/protective clothing/eye

protection/face protection.

IF IN EYES: Rinse cautiously

with water for several minutes.
P305+P351+P338 Remove contact lenses, if

present and easy to do.

Continue rinsing.

Conclusion

5-Bromo-6-methylpyridin-3-ol is a chemical compound with potential applications in research
and development. This guide provides a summary of the currently available information.
Further experimental work is required to fully characterize its physical, chemical, and biological
properties. Researchers are advised to consult the Material Safety Data Sheet (MSDS) before
handling this compound and to perform their own analytical characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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